Cas no 113669-48-0 (1,2-Ethanediamine,N1,N1-dimethyl-N2-[2-(methylthio)-6-(2-thienyl)-4-pyrimidinyl]-, hydrobromide(1:1))

• Product name: 1,2-Ethanediamine,N1,N1-dimethyl-N2-[2-(methylthio)-6-(2-thienyl)-4-pyrimidinyl]-, hydrobromide(1:1)
• CAS No: 113669-48-0
• MF: C₁₅H₁₈O₆
• MW: 294.29982
• CID: 198478
• PubChem ID: 188794

1,2-Ethanediamine,N1,N1-dimethyl-N2-[2-(methylthio)-6-(2-thienyl)-4-pyrimidinyl]-, hydrobromide(1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-dimethyl-N2-[2-(methylthio)-6-(2-thienyl)-4-pyrimidinyl]-, hydrobromide(1:1)
• DTXSID90921154
• N-(2''-Dimethylaminoethyl)-2-methylthio-6-thien-2'-ylpyrimidine-4-amine hydrobromide
• 113669-48-0
• N,N-Dimethyl-2-{[2-(methylsulfanyl)-6-(thiophen-2-yl)pyrimidin-4(3H)-ylidene]amino}ethan-1-amine--hydrogen bromide (1/1)

• Inchi： InChI=1S/C15H18O6/c1-20-8-15-9(6-13(17)18)4-3-5-10(15)11(16)7-12(21-2)14(15)19/h3-4,7,9-10H,5-6,8H2,1-2H3,(H,17,18)/t9-,10+,15+/m0/s1
• InChI Key： LENUGHYIKJSVEZ-FEUHOPSXSA-N
• SMILES： OC(C[C@@H]1C=CC[C@@H]2C(C=C(C(=O)[C@]12COC)OC)=O)=O

Computed Properties

• Exact Mass: 374.02367
• Monoisotopic Mass: 374.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Boiling Point: 484.6°Cat760mmHg
• Flash Point: 246.9°C
• PSA: 41.05